(5Z)-2-[(3,4-dimethylphenyl)amino]-5-(4-fluorobenzylidene)-1,3-thiazol-4(5H)-one

• Molecular Formula: C18H15FN2OS
• Molecular Weight: 326.4 g/mol
• IUPAC Name: (5Z)-2-(3,4-dimethylphenyl)imino-5-[(4-fluorophenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H15FN2OS/c1-11-3-8-15(9-12(11)2)20-18-21-17(22)16(23-18)10-13-4-6-14(19)7-5-13/h3-10H,1-2H3,(H,20,21,22)/b16-10-
• InChI Key: UKTZFFZBUXJNJZ-YBEGLDIGSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N=C2NC(=O)/C(=C/C3=CC=C(C=C3)F)/S2)C
• Canonical SMILES: CC1=C(C=C(C=C1)N=C2NC(=O)C(=CC3=CC=C(C=C3)F)S2)C

Description

(5Z)-2-[(3,4-Dimethylphenyl)amino]-5-(4-fluorobenzylidene)-1,3-thiazol-4(5H)-one is a synthetic small molecule belonging to the 5-arylidene-2-imino-4-thiazolidinone class of compounds, which are recognized as a highly promising group for investigating anticancer properties . While specific pharmacological data for this exact compound may be limited, its core structure is closely related to analogues that have demonstrated potent and selective inhibitory activity against a diverse panel of human leukemia cell lines, including HL-60, Jurkat, and K-562, with IC50 values in the submicromolar range (0.10–0.95 µM) . The Z-configuration of the benzylidene group at the 5th position, as indicated by the (5Z) prefix, is a critical structural feature often associated with enhanced biological activity in this chemical family. The molecular design, which incorporates a 3,4-dimethylphenyl substituent on the exocyclic nitrogen, is intended to optimize interactions with biological targets. Researchers value this scaffold for its potential as a lead compound in oncology research, particularly for probing new mechanisms of action in hematological cancers . This product is For Research Use Only (RUO). It is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Reaction Conditions

• Catalyst System : Sodium acetate (1.2 equiv) and piperidine (0.1 equiv) in glacial acetic acid.

• Microwave Parameters : 150–200 W irradiation at 120°C for 10–15 minutes.

• Yield : 85–92% for analogous derivatives.

This method selectively produces the thermodynamically stable Z-isomer due to conjugation stabilization between the arylidene group and the thiazolone core.

Thioxo Group Substitution with 3,4-Dimethylaniline

The thioxo group at the 2-position undergoes nucleophilic displacement with 3,4-dimethylaniline to form the target compound.

Reaction Protocol

• Solvent : Ethanol or acetonitrile.

• Temperature : Reflux at 80°C for 6–8 hours.

• Activation : The C=S bond is activated via in situ alkylation using methyl iodide (1.1 equiv) to form a reactive thioether intermediate.

• Yield : 70–78% for similar derivatives.

Purification and Characterization

Purification

• Column Chromatography : Silica gel with ethyl acetate/hexane (3:7) eluent.

• Recrystallization : Methanol/water mixture for final crystallization.

Analytical Data

• HRMS : m/z calculated for C₁₈H₁₅FN₂OS [M+H]⁺: 326.4; observed: 326.3.

• ¹H NMR (400 MHz, DMSO-d₆): δ 7.85 (s, 1H, CH=), 7.45–7.30 (m, 4H, Ar-H), 6.95 (d, 1H, Ar-H), 2.25 (s, 6H, CH₃).

• ¹³C NMR : δ 178.5 (C=O), 163.2 (C-F), 140.1–115.3 (Ar-C), 20.1 (CH₃).

Comparative Analysis of Synthetic Methods

The table below contrasts microwave-assisted and conventional thermal methods for the Knoevenagel step:

Parameter	Microwave Method	Conventional Method
Reaction Time	10–15 min	4–6 hours
Yield	85–92%	60–75%
Z-Isomer Selectivity	>99%	85–90%
Energy Consumption	150–200 W	500–700 W

Microwave irradiation improves both efficiency and stereoselectivity, attributed to uniform heating and reduced side reactions.

Challenges and Optimization Strategies

• Isomer Control : Minor E-isomer formation (<1%) is removed via recrystallization.

• Amine Reactivity : Steric hindrance from 3,4-dimethyl groups necessitates prolonged reaction times. Increasing temperature to 90°C improves displacement efficiency without decomposition .

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Medicinal Chemistry:

Biological Research:

Mechanism of Action

Molecular Targets:

Pathways Involved:

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Physicochemical Properties

Key structural variations among analogs include substitutions on:

• Benzylidene moiety (e.g., 4-fluoro, 2-chloro, 4-hydroxy).
• Phenylamino group (e.g., 4-nitro, 3,4-dimethyl, morpholino).

Table 1: Selected Analogs and Their Properties

Compound ID	Benzylidene Substituent	Phenylamino Substituent	Yield (%)	Melting Point (°C)	Key Spectral Data (1H NMR δ, ppm)
Target Compound	4-Fluoro	3,4-Dimethyl	N/A	N/A	N/A
(Z)-6j	2-Chloro	4-Nitro	94	110–112	7.92 (s, =CH), 10.88 (bs, NH)
(Z)-6h	4-Fluoro	4-Nitro	92	N/A	ES-MS m/z: 343.0425
(5Z)-5h	3,4-Dimethoxy	Thiomorpholin-1-yl	78	240–242	3.73 (m, CH2NCH2), 7.60 (s, =CH)
(5Z)-3e	4-Hydroxy	Thioxo	N/A	N/A	IC50 (DYRK1A): 0.028 µM

Notes:

• Methyl groups on the phenylamino (target compound) increase lipophilicity, which may enhance membrane permeability compared to nitro or chloro analogs .
• Morpholino/thiomorpholino substituents (e.g., 5h) improve solubility but require higher synthesis temperatures (80°C, microwave) .

Kinase Inhibition

• (5Z)-3e (4-hydroxybenzylidene, thioxo) exhibited potent DYRK1A inhibition (IC50 = 0.028 µM), attributed to hydrogen bonding with the hydroxy group .
• (5Z)-5s (benzo[1,3]dioxol-5-ylmethylene) showed IC50 = 0.033 µM against DYRK1A, suggesting bulkier substituents enhance target engagement .

Antimicrobial Activity

• Analogs like (Z)-6j (2-chloro, 4-nitro) and (Z)-6h (4-fluoro, 4-nitro) were tested for MIC50 values, though specific data for the target compound are unavailable .
• Nitro groups generally enhance antibacterial activity but may increase toxicity .

Spectral and Analytical Data

• ES-MS : Analogs like 6j (m/z 359.0125) and 6h (m/z 343.0425) confirm molecular weights .
• 1H NMR : The =CH proton resonates at δ 7.60–7.92 ppm in Z-isomers, distinguishing them from E-isomers .
• IR : Stretching frequencies for C=O (1693–1710 cm⁻¹) and C=N (1411–1591 cm⁻¹) are consistent across analogs .

Biological Activity

(5Z)-2-[(3,4-dimethylphenyl)amino]-5-(4-fluorobenzylidene)-1,3-thiazol-4(5H)-one is a thiazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the context of anticancer and antimicrobial properties. This article explores the compound's biological activity, detailing its mechanisms, efficacy against various cell lines, and relevant case studies.

Chemical Structure and Properties

The chemical formula for (5Z)-2-[(3,4-dimethylphenyl)amino]-5-(4-fluorobenzylidene)-1,3-thiazol-4(5H)-one is $C_{18}H_{15}FN_2OS$. The compound features a thiazole ring that is significant in drug design due to its ability to interact with biological targets effectively.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiazole derivatives. A significant focus has been placed on their ability to inhibit cancer cell proliferation and induce apoptosis.

• Cytotoxicity Against Cancer Cell Lines :
  • The compound has been tested against various cancer cell lines including MCF-7 (breast cancer) and HepG2 (liver cancer). In vitro studies demonstrated that thiazole derivatives exhibit varying degrees of cytotoxicity, with IC50 values indicating their effectiveness. For instance, one study reported an IC50 of 2.57 µM for MCF-7 cells when treated with a related thiazole derivative .
• Mechanism of Action :
  • The proposed mechanism includes the inhibition of key signaling pathways involved in cell proliferation and survival. For example, the compound's ability to inhibit VEGFR-2 (vascular endothelial growth factor receptor 2) has been noted, which plays a crucial role in tumor angiogenesis. The IC50 for VEGFR-2 inhibition was reported as 0.15 µM .

Antimicrobial Activity

The thiazole derivatives have also shown promise as antimicrobial agents. In a study focusing on antitubercular activity, several analogues demonstrated mild efficacy against Mycobacterium tuberculosis strains without significant cytotoxicity towards human cell lines .

Study 1: Anticancer Properties

A comprehensive study synthesized various thiazole derivatives and evaluated their cytotoxic effects on MCF-7 and HepG2 cells. The results indicated that modifications in the thiazole structure could enhance or diminish biological activity. The most active derivative demonstrated an IC50 value significantly lower than standard chemotherapeutics .

Compound	Cell Line	IC50 (µM)	Reference
4c	MCF-7	2.57
4c	HepG2	7.26
Sorafenib	MCF-7	6.77

Study 2: Antitubercular Activity

Another investigation focused on the synthesis of thiazolidinone derivatives with antitubercular activity against M. tuberculosis. Some compounds showed promising results with minimal cytotoxic effects on human cancer cell lines .

Q & A

Q. What are the optimal synthetic routes for this compound, and how can reaction conditions be optimized for high yield?

The synthesis typically involves multi-step reactions, starting with condensation of 4-fluorobenzaldehyde with a thiazole precursor. Key steps include:

• Step 1 : Formation of the thiazolidinone core via refluxing 4-fluorobenzaldehyde (1 mmol) with thiazole precursors in glacial acetic acid, monitored by TLC (7 hours, 85% yield) .
• Step 2 : Functionalization of the thiazole ring using alkylation or nucleophilic substitution (e.g., with iodomethane and triethylamine, 75% yield) .
• Optimization : Solvent choice (DMF or ethanol), base selection (sodium acetate or K₂CO₃), and microwave-assisted synthesis (92–96% yield in 30–50 minutes) improve efficiency .

Q. How is the compound structurally characterized, and what analytical techniques are critical?

• Spectroscopy : ¹H/¹³C NMR confirms regioselectivity of the Z-configuration and substituent positions. IR identifies carbonyl (C=O, ~1700 cm⁻¹) and C-F stretches (~1200 cm⁻¹) .
• Chromatography : HPLC ensures >95% purity, while TLC monitors reaction progress .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight and fragmentation patterns .

Q. What are the solubility and stability profiles under experimental conditions?

• Solubility : Poor in water but soluble in DMSO, ethanol, or DMF, critical for in vitro assays .
• Stability : Degrades under prolonged UV exposure or basic conditions (pH >9). Store at –20°C in anhydrous solvents to prevent hydrolysis .

Advanced Research Questions

Q. How does the compound interact with biological targets, and what methodologies validate its mechanism of action?

• Target Identification : Molecular docking predicts binding to enzymes like COX-2 or kinases (e.g., EGFR), supported by fluorescence quenching assays to measure binding constants (Kₐ ~10⁶ M⁻¹) .
• Functional Assays :

• Anticancer Activity : MTT assays on cancer cell lines (e.g., IC₅₀ = 12–45 µM in MCF-7) .
• Antimicrobial Screening : Disk diffusion assays against Gram-positive bacteria (e.g., S. aureus, MIC = 8 µg/mL) .

Q. How can contradictions in biological activity data be resolved (e.g., variable IC₅₀ values across studies)?

• Source of Variability : Differences in cell line viability protocols (e.g., serum concentration, incubation time) or compound batch purity .
• Resolution :

• Standardize assays using ISO-certified cell lines and controls.
• Validate purity via HPLC before testing .

Q. What strategies improve selectivity for therapeutic targets while minimizing off-target effects?

• Structural Modifications :

• Introduce electron-withdrawing groups (e.g., –CF₃) to the benzylidene moiety to enhance target affinity .
• Replace the 3,4-dimethylphenyl group with polar substituents (e.g., –OH) to reduce lipophilicity and nonspecific binding .
  • In Silico Screening : Co-crystallization with target proteins (e.g., using X-ray diffraction) identifies critical binding residues .

Q. How do reaction mechanisms differ between traditional and microwave-assisted synthesis?

• Traditional Synthesis : Relies on thermal activation (reflux), leading to slower kinetics and potential side reactions (e.g., oxidation of the thiazole ring) .
• Microwave Synthesis : Dielectric heating accelerates reaction rates (30–50 minutes vs. 7 hours), reduces byproducts, and improves Z-selectivity via controlled energy input .

Q. What are the structure-activity relationships (SAR) for analogs of this compound?

• Key SAR Insights :

Structural Feature	Impact on Activity	Example
4-Fluorobenzylidene	Enhances anticancer activity	IC₅₀ = 18 µM vs. 45 µM (non-fluorinated analog)
Thiazole C-2 amino group	Critical for hydrogen bonding with targets	ΔIC₅₀ = 10-fold loss upon methylation
3,4-Dimethylphenyl	Increases logP, improving membrane permeability	LogP = 3.2 vs. 2.1 (unsubstituted phenyl)

Methodological Guidelines

• Synthesis Reproducibility : Document solvent drying methods (e.g., molecular sieves for DMF) and inert atmosphere use (N₂/Ar) to prevent oxidation .
• Biological Assays : Include positive controls (e.g., doxorubicin for cytotoxicity) and validate results across ≥3 independent replicates .